Cas no 2166818-50-2 (8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid)

• Product Name: 8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid
• CAS No: 2166818-50-2
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 4787230
• Update Time: 2025-05-20

8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid

• Inchi： 1S/C11H14F2O2/c12-11(13)5-10(6-11)3-9(4-10)1-7(2-9)8(14)15/h7H,1-6H2,(H,14,15)
• InChI Key： ZBAZLXIDEDSHIN-UHFFFAOYSA-N
• SMILES： FC1(CC2(C1)CC1(CC(C(=O)O)C1)C2)F

Computed Properties

• Exact Mass: 216.09618601 g/mol
• Monoisotopic Mass: 216.09618601 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3
• Molecular Weight: 216.22

Additional information on 8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid

8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic Acid: A Comprehensive Overview

The compound 8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid, with the CAS number 2166818-50-2, is a unique organic molecule characterized by its complex spirocyclic structure and functional groups that make it a subject of interest in various fields of chemistry and materials science.

The name of the compound, 8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid, indicates its structural features: two fluorine atoms at the 8th position of a dispiro ring system, which consists of two fused rings (a six-membered and a four-membered ring), and a carboxylic acid group at the 2nd position of the decane backbone.

Recent studies have highlighted the potential of this compound in the development of advanced materials due to its rigid spirocyclic framework and electron-withdrawing fluorine substituents, which can influence its electronic properties and reactivity.

In terms of synthesis, researchers have explored various methods to construct the dispiro system, including multi-component reactions and ring-closing strategies that allow for precise control over the stereochemistry and regioselectivity.

The presence of fluorine atoms in the structure introduces interesting electronic effects that can be exploited in applications such as nonlinear optics or as building blocks for more complex molecules.

Furthermore, the carboxylic acid group provides versatility in functionalization, enabling the molecule to participate in reactions such as esterification or amidation, which are essential for creating bioactive compounds or polymeric materials.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic structure, providing insights into its potential as a component in organic electronics or as a ligand in coordination chemistry.

In summary, 8,8-Difluorodispiro[3.1.36.14]decane-2-carboxylic acid represents an intriguing molecule with diverse applications across multiple disciplines, making it a focal point for ongoing research and development efforts.